Cas no 80070-82-2 (5-Amino-1,1,2,2,6,6,7,7-octafluorohept-4-en-3-one)

• Product name: 5-Amino-1,1,2,2,6,6,7,7-octafluorohept-4-en-3-one
• CAS No: 80070-82-2
• MF: C₇H₅F₈NO
• MW: 271.107929944992
• CID: 2802576
• PubChem ID: 71407600

5-Amino-1,1,2,2,6,6,7,7-octafluorohept-4-en-3-one Chemical and Physical Properties

Names and Identifiers

• 4-Hepten-3-one, 5-amino-1,1,2,2,6,6,7,7-octafluoro-
• DTXSID80828163
• 80070-82-2
• 5-Amino-1,1,2,2,6,6,7,7-octafluorohept-4-en-3-one

• Inchi： InChI=1S/C7H5F8NO/c8-4(9)6(12,13)2(16)1-3(17)7(14,15)5(10)11/h1,4-5H,16H2
• InChI Key： XSGQTDCCEYDBLT-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 271.02433908Da
• Monoisotopic Mass: 271.02433908Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 43.1Ų
• XLogP3: 2.9